![molecular formula C20H28O3 B1211536 1(4H)-Naphthalenone, 4-[2-(3-furanyl)ethyl]-4a,5,6,7,8,8a-hexahydro-4-hydroxy-3,4a,8,8-tetramethyl- CAS No. 23534-56-7](/img/structure/B1211536.png)
1(4H)-Naphthalenone, 4-[2-(3-furanyl)ethyl]-4a,5,6,7,8,8a-hexahydro-4-hydroxy-3,4a,8,8-tetramethyl-
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Overview
Description
1(4H)-Naphthalenone, 4-[2-(3-furanyl)ethyl]-4a,5,6,7,8,8a-hexahydro-4-hydroxy-3,4a,8,8-tetramethyl- is a natural product found in Solidago gigantea, Solidago sempervirens, and Solidago canadensis with data available.
Scientific Research Applications
Synthesis and Chemical Properties
1(4H)-Naphthalenone and its derivatives have been a subject of interest in various synthetic and chemical property studies:
Synthetic Approaches
Researchers have explored synthetic approaches to create derivatives like Naphtho[1,2‐b]furan and Spiro[cyclopropane‐1,1′(4′H)‐naphthalene] derivatives, contributing to the development of complex organic compounds (Arrault et al., 2001).
Steroid Synthesis
These compounds have been used in the synthesis of steroid compounds, indicating their relevance in the creation of bioactive molecules (Nazarov et al., 1953).
Photosensitive Materials
Certain derivatives have been developed for use in positive-type photosensitive materials, showcasing their potential in imaging and printing technologies (Xiao et al., 2006).
Photochemistry Studies
The photochemical behaviors of derivatives like hexahydro-4a-methyl-1(2H)-naphthalenones have been investigated, providing insights into their chemical properties under light exposure (Bunce et al., 1997).
Conformational and Interaction Studies
These compounds have also been studied for their molecular conformation and interactions:
Conformational Equilibria
Research on compounds like tetrahydro-7H-cycloocta[de]naphthalenes, which are structurally similar, has shed light on conformational equilibria, important for understanding molecular dynamics (Kamada et al., 1979).
Hydroxylation Mechanisms
Studies on the hydroxylation of Δ4-3-Ketosteroid analogs by microorganisms have provided insights into enzymatic transformations and molecular interactions (Holland et al., 1975).
Hydroxyl Group and π-Electrons Interaction
Investigations into the interactions between hydroxyl groups and π-electrons in related naphthalene derivatives highlight the importance of these compounds in studying intramolecular forces (Ōki et al., 1966).
properties
CAS RN |
23534-56-7 |
---|---|
Product Name |
1(4H)-Naphthalenone, 4-[2-(3-furanyl)ethyl]-4a,5,6,7,8,8a-hexahydro-4-hydroxy-3,4a,8,8-tetramethyl- |
Molecular Formula |
C20H28O3 |
Molecular Weight |
316.4 g/mol |
IUPAC Name |
4-[2-(furan-3-yl)ethyl]-4-hydroxy-3,4a,8,8-tetramethyl-5,6,7,8a-tetrahydronaphthalen-1-one |
InChI |
InChI=1S/C20H28O3/c1-14-12-16(21)17-18(2,3)8-5-9-19(17,4)20(14,22)10-6-15-7-11-23-13-15/h7,11-13,17,22H,5-6,8-10H2,1-4H3 |
InChI Key |
XDYGCIOWNPNVIH-UHFFFAOYSA-N |
SMILES |
CC1=CC(=O)C2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C |
Canonical SMILES |
CC1=CC(=O)C2C(CCCC2(C1(CCC3=COC=C3)O)C)(C)C |
synonyms |
solidagenone |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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